Cas no 40759-77-1 (2-(Dichloromethyl)benzoic acid)
40759-77-1 structure
Product Name:2-(Dichloromethyl)benzoic acid
CAS No:40759-77-1
MF:C8H6Cl2O2
MW:205.03804063797
CID:2667293
PubChem ID:13231000
Update Time:2025-04-21
2-(Dichloromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(dichloromethyl)benzoic acid
- 2-Dichloromethylbenzoic acid
- 40759-77-1
- SCHEMBL8607508
- DTXSID90530482
- 2-(Dichloromethyl)benzoic acid
-
- Inchi: 1S/C8H6Cl2O2/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4,7H,(H,11,12)
- InChI Key: IHVPBONIOHGKDJ-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1C(=O)O)Cl
Computed Properties
- Exact Mass: 203.9744848Da
- Monoisotopic Mass: 203.9744848Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
2-(Dichloromethyl)benzoic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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